Cas no 913297-09-3 (4-nitroindan-2-one)

• Product Name: 4-nitroindan-2-one
• CAS No: 913297-09-3
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 1026830
• PubChem ID: 51051645
• Update Time: 2025-04-20

4-nitroindan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-1H-inden-2(3H)-one
• 4-nitro-1,3-dihydroinden-2-one
• 4-Nitro-2-indanone
• 4-nitroindan-2-one
• 4-nitro-2,3-dihydro-1H-inden-2-one
• ZB1227
• SCHEMBL5917059
• DTXSID30679627
• FT-0651544
• 913297-09-3
• AM81045
• 4-Nitro-1,3-dihydro-2H-inden-2-one
• AKOS015833499
• A15906
• AZJBBXINNYUQEO-UHFFFAOYSA-N
• DA-01106

• MDL： MFCD09744097
• Inchi： 1S/C9H7NO3/c11-7-4-6-2-1-3-9(10(12)13)8(6)5-7/h1-3H,4-5H2
• InChI Key： AZJBBXINNYUQEO-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=C(C=2C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 177.04300
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Boiling Point: 332.9 ℃ at 760 mmHg
• PSA: 62.89000
• LogP: 1.78570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones